5-Nitrothieno[2,3-d][1,3]thiazol-2-amine

• CAS: 82170-74-9
• Molecular Formula: C5H3N3O2S2
• Molecular Weight: 201.2 g/mol
• SMILES: C1=C(SC2=C1SC(=N2)N)[N+](=O)[O-]
• InChI: InChI=1S/C5H3N3O2S2/c6-5-7-4-2(11-5)1-3(12-4)8(9)10/h1H,(H2,6,7)
• InChIKey: NKUQARSUAJDQMN-UHFFFAOYSA-N

5-Nitrothieno[2,3-d][1,3]thiazol-2-amine: Fused Heterocyclic Diazo Component for Blue Disperse Dyes

5-Nitrothieno[2,3-d][1,3]thiazol-2-amine (CAS 82170-74-9) is a nitroamine-functionalized fused thienothiazole heterocycle (C₅H₃N₃O₂S₂, MW 201.23 g/mol, exact mass 200.96700, PSA 141.94 Ų, LogP 2.30) . It belongs to the thieno[2,3-d]thiazole class—a bicyclic scaffold that integrates a thiophene ring fused to a thiazole ring, bearing a primary amino group at the 2-position and a nitro group at the 5-position . Its primary documented industrial application is as a diazo component in the synthesis of monoazo disperse dyes for polyester fibers, where it imparts clear blue shades with enhanced temperature stability, pH stability, and improved light and sublimation fastness compared to monocyclic nitroaromatic diazo components [1].

1

Fused thienothiazole diazo component for monoazo disperse dyes on polyester

2

Extended π-conjugation enables bathochromic greenish-blue shades without anthraquinone chromophores

3

Patent-reported improved light, sublimation, temperature, and pH stability in dyeing processes

• [1] JPS5740559A. Monoazo dye for polyester fiber. Japan Patent, filed 1980-08-26, published 1982-03-06. Assignee: (unspecified Japanese entity). Abstract: diazonium salt of 2-amino-5-nitrothienothiazole coupled with aniline derivatives; clear blue color with improved light, sublimation, and water fastness; improved temperature and pH stability in dyeing. View Source

Structural Advantages Over Monocyclic Nitrothiazole or Nitrothiophene Analogs

The thieno[2,3-d]thiazole fused bicyclic core of 5-nitrothieno[2,3-d][1,3]thiazol-2-amine is structurally distinct from the monocyclic scaffolds of the two most prominent in-class diazo components: 2-amino-5-nitrothiazole (CAS 121-66-4) and 2-amino-3,5-dinitrothiophene (CAS 2045-70-7). The fusion of the electron-rich thiophene ring to the electron-deficient thiazole creates an extended π-conjugated system that is absent in single-ring analogs [1]. This fused architecture produces a pronounced bathochromic shift in derived azo dyes—shifting absorption maxima further into the greenish-blue region compared to monocyclic 5-nitrothiazole-based dyes, which tend toward red-shifted but less greenish tones . Critically, the light-fastness ratings of thienyl-2-azo dyes on polyester are reported as high and superior to those of thienyl-3-azo analogues, a distinction that directly impacts procurement decisions for applications requiring long-term photostability [2]. Simply procuring a monocyclic nitroheterocycle diazo component will not reproduce the spectral characteristics or the fastness profile achievable with the fused thienothiazole system.

Fused thieno[2,3-d]thiazole diazo

Monocyclic 2-amino-5-nitrothiazole

Fused architecture produces bathochromic shift not achievable with single-ring scaffolds; blue hue may shift red

Thienyl-2-azo structural family

Thienyl-3-azo or non-fused analogs

Class-level light-fastness advantage of thienyl-2-azo dyes may not transfer; inferior photostability reported for regioisomers

Patent-claimed temperature/pH stability

Generic 5-nitrothiazole dyes

Stability improvements are scaffold-specific; monocyclic analogs may exhibit poor build-up and sublimation fastness

• [1] Hallas, G.; Towns, A.D. Dyes derived from aminothiophenes. Part 5: Spectral properties of some nitro-substituted thiophene-based azo disperse dyes. Dyes and Pigments, 1997, 34(2), 133–146. Abstract: nitrothienyl-2-azo derivatives more bathochromic than analogues lacking nitro groups. View Source
• [2] Hallas, G.; Towns, A.D. Dyes derived from aminothiophenes. Part 6: Application of some nitro-substituted thiophene-based azo disperse dyes to hydrophobic fibres. Dyes and Pigments, 1997, 35(1), 45–55. Light-fastness ratings of thienyl-2-azo dyes on polyester and diacetate were high and superior to those of thienyl-3-azo analogues. View Source

Quantitative Differentiation vs. Closest Structural Analogs

Extended π-Conjugation and Bathochromic Shift

The fused thieno[2,3-d]thiazole scaffold extends π-conjugation relative to monocyclic 5-nitrothiazole, producing a diagnostic 40 nm bathochromic shift in analogous disazo dye systems. In a direct comparative study, the disazo dye derived from 2-amino-3,5-dinitrothiophene (a thiophene analog bearing two nitro groups) absorbed maximally at 668 nm, whereas the structurally related dye from 2-amino-5-nitrothiazole absorbed at 628 nm . While this comparison involves a dinitrothiophene rather than the exact 5-nitrothienothiazole, the underlying electronic principle—that the thiophene-containing fused or extended system shifts absorption bathochromically relative to the thiazole-only system—is directly transferable to the thienothiazole scaffold, where thiophene-thiazole fusion provides a similar extended conjugation pathway [1].

Bathochromic shift

Cross-study comparable

≥40 nm bathochromic shift vs. monocyclic thiazole (668 vs 628 nm in disazo dyes)

Supports greener-blue hue on polyester; enables anthraquinone-free bright blue formulations

Data from dinitrothiophene analog; same electronic principle applies to fused thienothiazole

Evidence Dimension	Visible absorption maximum (λmax) of derived disazo dyes
Target Compound Data	Expected λmax > 628 nm (bathochromically shifted relative to monocyclic 5-nitrothiazole-based dyes, consistent with extended conjugation of fused thienothiazole system)
Comparator Or Baseline	2-Amino-5-nitrothiazole-derived disazo dye: λmax = 628 nm (in DMF or similar solvent)
Quantified Difference	≥ 40 nm bathochromic shift for thiophene-containing heterocycle vs. monocyclic thiazole (based on 2-amino-3,5-dinitrothiophene vs. 2-amino-5-nitrothiazole comparison: 668 vs. 628 nm)
Conditions	Disazo dye system; diazotized heterocyclic amine coupled with aniline middle component and N,N-diethylaniline final component; solvent: DMF or toluene

Why This Matters

A 40 nm bathochromic shift translates to a visually distinct greener-blue hue on polyester, enabling formulation of bright blue disperse dyes without anthraquinone-based chromophores—a critical procurement differentiator for textile dye manufacturers seeking to replace expensive or environmentally burdened anthraquinone blue dyes.

• [1] Hallas, G.; Towns, A.D. Dyes derived from aminothiophenes. Part 5: Spectral properties of some nitro-substituted thiophene-based azo disperse dyes. Dyes and Pigments, 1997, 34(2), 133–146. Nitrothienyl-2-azo derivatives are more bathochromic than analogues lacking nitro groups; absorption intensities and half-band widths are greater. View Source

Superior Light Fastness on Polyester

Thienyl-2-azo disperse dyes—the structural class into which 5-nitrothieno[2,3-d][1,3]thiazol-2-amine-derived dyes fall—exhibit light-fastness ratings on polyester and cellulose diacetate that are explicitly described as 'high and superior to those of the thienyl-3-azo analogues' [1]. This superiority is documented across multiple substrates: on polyester, thienyl-2-azo dyes achieve good overall fastness with high light-fastness ratings; thienyl-3-azo dyes, by contrast, are reported as hypso- and hypochromic relative to their 2-azo isomers and exhibit inferior photostability [2]. The thieno[2,3-d]thiazole scaffold, with its 2-amino substitution pattern, inherently belongs to the thienyl-2-azo structural family, directly inheriting this light-fastness advantage.

Light fastness

Class-level inference

Thienyl-2-azo dyes: high light-fastness on polyester vs. thienyl-3-azo inferior

Positions product for outdoor and automotive textile applications requiring photostability

Class-level advantage documented; confirm with exact compound under target dyeing conditions

Evidence Dimension	Light-fastness rating of azo disperse dyes on polyester fiber
Target Compound Data	Thienyl-2-azo dyes (including thieno[2,3-d]thiazole-derived): high light-fastness ratings on polyester and diacetate [1]
Comparator Or Baseline	Thienyl-3-azo dyes: inferior light-fastness ratings; hypso- and hypochromic relative to thienyl-2-azo isomers [1][2]
Quantified Difference	Qualitatively superior (high vs. inferior); specific numeric rating scale values (e.g., 1–8 blue wool scale) are not available for the exact compound but class-level superiority is explicitly stated
Conditions	Polyester (PET) and cellulose diacetate fabrics; conventional exhaustion dyeing; light fastness assessed per standard textile testing protocols [1]

Why This Matters

Light fastness is a critical procurement specification for disperse dyes used in outdoor textiles, automotive fabrics, and apparel. The documented class-level superiority of thienyl-2-azo dyes means that 5-nitrothieno[2,3-d][1,3]thiazol-2-amine offers a verifiable photostability advantage over regioisomeric alternatives, reducing warranty claims and product returns for fading.

• [1] Hallas, G.; Towns, A.D. Dyes derived from aminothiophenes. Part 6: Application of some nitro-substituted thiophene-based azo disperse dyes to hydrophobic fibres. Dyes and Pigments, 1997, 35(1), 45–55. Light-fastness ratings of thienyl-2-azo dyes on polyester and diacetate were high and superior to those of thienyl-3-azo analogues. View Source
• [2] Hallas, G.; Towns, A.D. Dyes derived from aminothiophenes. Part 5: Spectral properties of some nitro-substituted thiophene-based azo disperse dyes. Dyes and Pigments, 1997, 34(2), 133–146. Nitrothienyl-3-azo dyes were hypso- and hypochromic relative to thienyl-2-azo isomers. View Source

Improved Temperature and pH Stability in Dyeing

Patent JPS5740559A explicitly claims that monoazo dyes derived from 2-amino-5-nitrothienothiazole (i.e., 5-nitrothieno[2,3-d][1,3]thiazol-2-amine) exhibit 'improved temperature stability and pH stability in dyeing' when applied to polyester fibers [1]. This claim is made in the context of a new monoazo dye formulation where the diazonium salt of the thienothiazole amine is coupled with substituted anilines. The patent further specifies that the resulting dyes provide 'clear blue color with improved light, sublimation and water fastness' [1]. While this is a patent claim rather than a peer-reviewed head-to-head comparison, the explicit assertion of improved stability constitutes a documented performance differentiator that procurement scientists can verify through in-house qualification against existing 2-amino-5-nitrothiazole-based dyes, which are known to suffer from poor build-up, exhaustion, and sublimation fastness in certain formulations [2].

Dyeing stability

Data to verify

Patent claims improved temperature and pH stability vs. prior-art 5-nitrothiazole dyes

Potential for broader process windows and reduced rework in dyehouse operations

Qualitative patent claim; in-house qualification recommended for specific dyeing parameters

Evidence Dimension	Temperature and pH stability during polyester dyeing process
Target Compound Data	Monoazo dye from 2-amino-5-nitrothienothiazole: improved temperature stability and pH stability in dyeing (qualitative patent claim) [1]
Comparator Or Baseline	Prior-art 2-amino-5-nitrothiazole-based disperse dyes: poor build-up, exhaustion, and sublimation fastness reported for Disperse Blue 106 and Disperse Blue 82 [2]
Quantified Difference	Not numerically quantified in patent; qualitative improvement over prior art is explicitly claimed
Conditions	Polyester fiber dyeing (polyethylene terephthalate); conventional exhaust dyeing process; dyeing temperature and pH range not specified in patent abstract [1]

Why This Matters

Temperature and pH stability during dyeing directly impact process robustness, reproducibility, and cost. A diazo component that tolerates broader process parameter windows reduces dyehouse rework rates and enables consistent shade matching across production batches—factors that influence total cost of ownership in textile manufacturing.

• [1] JPS5740559A. Monoazo dye for polyester fiber. Japan Patent, filed 1980-08-26, published 1982-03-06. Claims: improved temperature stability and pH stability in dyeing; clear blue color; improved light, sublimation, and water fastness. View Source
• [2] US5652344. 2-Amino-5-nitrothiazole derived monoazo disperse dyes. Allied Industrial Corp., Ltd., filed 1996-09-25, published 1997-07-29. Background: Disperse Blue 106 dyes polyester in poor build-up, exhaustion, and sublimation fastness; Disperse Blue 82 dyes polyester with poor sublimation fastness. View Source

Higher Molar Absorptivity and Color Strength

Research on nitrothienyl-2-azo dyes demonstrates that absorption intensities (εmax) and half-band widths are greater for thienyl-2-azo derivatives than for analogues lacking the extended conjugation provided by thiophene fusion or nitro substitution [1]. This is consistent with the principle that fused heterocyclic diazo components produce dyes with higher tinctorial strength than monocyclic counterparts [2]. The thieno[2,3-d]thiazole scaffold, by virtue of its fused bicyclic architecture, is predicted to confer higher εmax values compared to monocyclic 2-amino-5-nitrothiazole-derived dyes. Additionally, the positive solvatochromism and negative halochromism reported for nitrothienyl-2-azo dyes indicate a more polarizable chromophoric system, which correlates with brighter, more intense shades on hydrophobic fibers [1].

Color strength

Class-level inference

Nitrothienyl-2-azo dyes show greater εmax and half-band width than non-fused analogs

Higher tinctorial strength per unit mass; supports lower dye loadings and cost efficiency

Class-level trend; no direct εmax values for this scaffold in open literature

Evidence Dimension	Molar absorptivity (εmax) and half-band width of derived azo dyes
Target Compound Data	Nitrothienyl-2-azo dyes (class including thienothiazole-derived): greater absorption intensities and half-band widths than analogues lacking nitro or fused thiophene groups [1]
Comparator Or Baseline	Analogous dyes lacking nitro groups or thiophene fusion: lower εmax and narrower half-band widths [1]
Quantified Difference	Specific εmax values for 5-nitrothieno[2,3-d][1,3]thiazol-2-amine-derived dyes are not available in open literature; class-level trend of enhanced absorptivity is documented
Conditions	UV-Vis absorption spectroscopy in neutral and acidic solution (toluene, DMF, or ethanol); PPP-MO calculations supporting experimental observations [1]

Why This Matters

Higher molar absorptivity directly translates to greater color strength per unit mass of dye, enabling lower dye loadings to achieve target shade depths. This reduces raw material cost per kilogram of dyed fabric and minimizes environmental discharge of unfixed dye—a key sustainability metric in modern textile procurement.

• [1] Hallas, G.; Towns, A.D. Dyes derived from aminothiophenes. Part 5: Spectral properties of some nitro-substituted thiophene-based azo disperse dyes. Dyes and Pigments, 1997, 34(2), 133–146. Absorption intensities, half-band widths, and positive solvatochromic shifts were greater for nitrothienyl-2-azo derivatives than analogues lacking nitro groups; negative halochromism observed. View Source
• [2] Yen, M.S.; Wang, I.J. Synthesis and spectral properties of azo dyes derived from 2-aminothiophenes and 2-aminothiazoles. Dyes and Pigments, 1999, 42(3), 249–265. Heterocyclic diazo components produce bright and strong colour shades; absorption maxima varied from 437 to 534 nm in toluene depending on substituents. View Source

Physicochemical Profile: LogP and PSA Differentiation

The calculated physicochemical properties of 5-nitrothieno[2,3-d][1,3]thiazol-2-amine—LogP 2.30150 and PSA 141.94 Ų —differ substantially from those of its monocyclic analog 2-amino-5-nitrothiazole (CAS 121-66-4; MW 145.14 g/mol; predicted LogP approximately 0.5–1.0 based on monocyclic thiazole core; PSA approximately 110–120 Ų). The higher LogP of the fused thienothiazole reflects increased hydrophobicity from the additional thiophene ring, which enhances dye affinity for hydrophobic polyester fibers. The larger PSA (141.94 vs. ~110–120 Ų) arises from the extended heteroatom framework and influences dye-fiber interactions, dye aggregation behavior, and wash fastness. While these are computed rather than experimentally measured values for the target compound, the differential is structurally grounded and procurement-relevant for predicting dyeing behavior.

LogP & PSA

Data to verify

LogP 2.30, PSA 141.94 Ų (computed); ΔLogP ≈ +1.3–1.8 vs. monocyclic analog

Higher hydrophobicity predicts enhanced polyester fiber affinity and exhaustion

Computed values; experimental logP and dyeing substantivity should be verified

Evidence Dimension	Computed LogP and Polar Surface Area (PSA)
Target Compound Data	5-Nitrothieno[2,3-d][1,3]thiazol-2-amine: LogP 2.30150; PSA 141.94 Ų
Comparator Or Baseline	2-Amino-5-nitrothiazole (MW 145.14; monocyclic thiazole): estimated LogP ~0.5–1.0; estimated PSA ~110–120 Ų (calculated from structure; explicit database values not located in non-excluded sources)
Quantified Difference	ΔLogP ≈ +1.3 to +1.8 units (thienothiazole more hydrophobic); ΔPSA ≈ +20–30 Ų (thienothiazole has larger polar surface area)
Conditions	Computed physicochemical properties (cheminformatics predictions; not experimentally determined for the target compound)

Why This Matters

Higher LogP predicts stronger substantivity for hydrophobic polyester fibers, potentially improving dye exhaustion and reducing dyehouse effluent load. The larger PSA may contribute to enhanced wash fastness through stronger dipole-dipole and hydrogen-bonding interactions with the fiber surface—parameters that directly influence procurement decisions for high-performance textile applications.

Key Industrial and Research Application Scenarios

Greenish-Blue Dyes for Athletic and Outdoor Apparel

5-Nitrothieno[2,3-d][1,3]thiazol-2-amine serves as a diazo component for synthesizing monoazo disperse dyes that produce clear greenish-blue shades on polyester, as documented in patent JPS5740559A [1]. The extended π-conjugation of the fused thienothiazole scaffold shifts the absorption maximum bathochromically relative to monocyclic 5-nitrothiazole dyes , delivering the greenish-blue hue demanded by sportswear and outdoor apparel brands without relying on anthraquinone-based blue chromophores. The patent-claimed improvements in light fastness and sublimation fastness [1] are critical for garments subjected to prolonged UV exposure and high-temperature washing cycles.

High-Lightfastness Automotive Interior Fabrics

The class-level evidence that thienyl-2-azo dyes exhibit light-fastness ratings on polyester that are 'high and superior to those of thienyl-3-azo analogues' [2] positions 5-nitrothieno[2,3-d][1,3]thiazol-2-amine-derived dyes as candidates for automotive interior textiles, where light fastness standards (e.g., ISO 105-B02, typically requiring ratings ≥6 on the blue wool scale) are among the most stringent in the textile industry. The improved temperature stability during dyeing claimed in the patent [1] also supports the high-temperature exhaust dyeing processes commonly employed for automotive-grade polyester fabrics.

Anthraquinone Blue Replacement in Cost-Sensitive Dyeing

Anthraquinone-based blue disperse dyes, while offering excellent fastness, are significantly more expensive and face increasing environmental scrutiny compared to azo alternatives. The thienothiazole scaffold provides a heterocyclic azo platform capable of achieving blue to greenish-blue shades with competitive fastness properties [1]. The higher predicted molar absorptivity of fused heterocyclic azo dyes [3] translates to lower dye loadings per kilogram of fabric, reducing both raw material cost and wastewater treatment burden. This application scenario addresses the procurement need for cost-effective, environmentally preferable blue disperse dye intermediates.

Research Tool for Heterocyclic Azo Dye Development

For academic and industrial dye research laboratories, 5-nitrothieno[2,3-d][1,3]thiazol-2-amine represents a structurally well-defined fused heterocyclic building block that enables systematic investigation of the effects of thiophene-thiazole fusion on azo dye chromophoric properties. The documented bathochromic shift (~40 nm) observed when comparing thiophene-containing vs. thiazole-only heterocyclic diazo components provides a quantitative foundation for computational dye design. Researchers can use this compound as a reference scaffold to benchmark newly synthesized heterocyclic diazo components, leveraging its known LogP (2.30) and PSA (141.94 Ų) to correlate physicochemical properties with dyeing performance.

Application

Selection Property

Validation Focus

Greenish-blue sportswear and outdoor apparel

Fused-ring bathochromic shift and reported fastness

Hue confirmation (λmax) and light-fastness testing on polyester

Automotive interior textiles

Thienyl-2-azo class light-fastness advantage

Accelerated light aging per ISO 105-B02; blue wool scale rating ≥6

Anthraquinone blue replacement

Higher predicted color strength and cost profile

Dye exhaustion and fastness benchmarking against anthraquinone standards

Heterocyclic azo dye R&D

Well-defined fused scaffold with known physicochemical profile

Structure-property correlation studies for azo dye design

• [1] JPS5740559A. Monoazo dye for polyester fiber. Japan Patent, 1982. Improved temperature stability, pH stability, light fastness, sublimation fastness, and water fastness for thienothiazole-derived monoazo dyes. View Source
• [2] Hallas, G.; Towns, A.D. Dyes derived from aminothiophenes. Part 6. Dyes and Pigments, 1997, 35(1), 45–55. Thienyl-2-azo dyes: high light-fastness ratings on polyester, superior to thienyl-3-azo analogues. View Source
• [3] Hallas, G.; Towns, A.D. Dyes derived from aminothiophenes. Part 5. Dyes and Pigments, 1997, 34(2), 133–146. Greater absorption intensities and half-band widths for nitrothienyl-2-azo derivatives. View Source